LogP Comparison: Fluoro, Chloro & Unsubstituted Analogs
The 6-fluoro substitution on the pyridine ring of this compound yields a calculated LogP of 2.38–2.85, depending on the computational method employed . In contrast, the corresponding 6-chloro analog (6-chlorothiazolo[5,4-b]pyridin-2-amine, CAS 1196153-99-7) contains a bulkier, more lipophilic chlorine atom, which would be expected to increase LogP by approximately 0.5–0.7 units based on the well-established Hansch π constant for aromatic Cl (+0.71) versus aromatic F (+0.14) [1]. The 6-unsubstituted parent scaffold (N-(1,3-thiazol-2-yl)pyridin-2-amine) lacks the electron-withdrawing fluoro substituent entirely and thus exhibits lower lipophilicity and altered hydrogen-bond acceptor capacity at the pyridine 6-position [2]. This quantitative LogP window (ΔLogP ≈ +0.5 to +0.7 for Cl-substituted analog) is directly relevant to passive membrane permeability and CYP450 susceptibility, two parameters that vary substantially across this narrow structural series.
| Evidence Dimension | Calculated octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.38 (Fluorochem) to 2.85 (ChemScene computed) |
| Comparator Or Baseline | 6-Chloro-thiazolopyridin-2-amine analog: estimated LogP ≈ 2.9–3.5 (Hansch π-based estimate); 6-unsubstituted N-(1,3-thiazol-2-yl)pyridin-2-amine: estimated LogP lower than target compound |
| Quantified Difference | Target compound LogP is approximately 0.5–0.7 units lower than the 6-chloro analog, placing it within a more favorable drug-likeness window (LogP < 3) for oral bioavailability per Lipinski guidelines |
| Conditions | Computational LogP prediction (ALOGPS or similar method); Fluorochem vs. ChemScene reported values |
Why This Matters
A LogP below 3 is generally associated with improved aqueous solubility and reduced metabolic liability compared to more lipophilic chloro analogs, making the 6-fluoro compound a preferred starting point for lead optimization campaigns targeting oral bioavailability.
- [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book. Aromatic π constants: F = +0.14; Cl = +0.71. View Source
- [2] BindingDB. (n.d.). BDBM5280: N-(1,3-Thiazol-2-yl)pyridin-2-amine (unsubstituted parent scaffold). Affinity Data IC50: 7 nM (KDR kinase). View Source
